2,6-dimethoxy-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide

• IUPAC Name: 2,6-dimethoxy-N-[1-(thiophene-2-carbonyl)-3,4-dihydro-2H-quinolin-6-yl]benzamide
• InChI: InChI=1S/C23H22N2O4S/c1-28-18-7-3-8-19(29-2)21(18)22(26)24-16-10-11-17-15(14-16)6-4-12-25(17)23(27)20-9-5-13-30-20/h3,5,7-11,13-14H,4,6,12H2,1-2H3,(H,24,26)
• InChI Key: GCNKCTSNXFSZJW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC=C1)OC)C(=O)NC2=CC3=C(C=C2)N(CCC3)C(=O)C4=CC=CS4
• Molecular Formula: C23H22N2O4S
• Molecular Weight: 422.5 g/mol
• CAS No.: 946367-67-5

Description

The compound 2,6-dimethoxy-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide is a heterocyclic small molecule featuring a tetrahydroquinoline core substituted with a thiophene-2-carbonyl group at the 1-position and a 2,6-dimethoxybenzamide moiety at the 6-position.

Biological Activity

2,6-Dimethoxy-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide (CAS Number: 946367-67-5) is a compound that has garnered interest due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{23}H_{22}N_{2}O_{4}S$ with a molecular weight of 422.5 g/mol. The structure features a benzamide core substituted with a thiophene-2-carbonyl group and a tetrahydroquinoline moiety. The presence of methoxy groups at the 2 and 6 positions enhances its lipophilicity and may influence its biological activity.

Antitumor Activity

Recent studies have indicated that compounds similar to 2,6-dimethoxy-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide exhibit significant antitumor properties. For instance, research involving related tetrahydroquinoline derivatives demonstrated potent activity against various human tumor cell lines (e.g., KB, DLD, NCI-H661) with some compounds showing selective cytotoxicity .

Table 1: Antitumor Activity of Related Compounds

Compound	Cell Line Tested	IC50 (µM)
Compound A	HepG2/A2	5.0
Compound B	DLD	3.5
Compound C	NCI-H661	4.0

The mechanism by which this compound exerts its antitumor effects may involve the inhibition of key enzymes involved in cell proliferation and survival. Specifically, it may interact with topoisomerase II and other critical targets that regulate DNA replication and repair processes .

Antimicrobial Activity

In addition to antitumor effects, compounds with similar structures have been evaluated for antimicrobial properties. For example, some tetrahydroquinoline derivatives showed efficacy against bacterial strains such as Staphylococcus aureus and Escherichia coli, suggesting potential applications in treating infections .

Table 2: Antimicrobial Efficacy of Related Compounds

Compound	Microorganism Tested	Zone of Inhibition (mm)
Compound D	Staphylococcus aureus	15
Compound E	Escherichia coli	18

Case Studies

A notable case study involved the synthesis and evaluation of various tetrahydroquinoline derivatives for their biological activity. Among these derivatives, one compound exhibited selective cytotoxicity towards cancer cells while maintaining low toxicity in normal cells . This highlights the potential therapeutic window for such compounds.

Scientific Research Applications

Medicinal Chemistry

The compound has been studied for its potential as a therapeutic agent. Its structure suggests possible interactions with biological targets:

• Anticancer Activity : Research indicates that compounds with similar structures exhibit cytotoxic effects on various cancer cell lines. For instance, derivatives of tetrahydroquinoline have shown promise in inhibiting tumor growth and inducing apoptosis in cancer cells .
• Antimicrobial Properties : The presence of the thiophene moiety may enhance the compound's ability to disrupt microbial cell membranes or inhibit essential enzymes, potentially leading to antimicrobial activity .

Organic Synthesis

The compound can serve as a versatile intermediate in organic synthesis:

• Building Block for Complex Molecules : Its functional groups allow for further modifications, making it suitable for synthesizing more complex structures used in pharmaceuticals and agrochemicals .

Materials Science

The unique properties of this compound may extend to materials science applications:

• Conductive Polymers : The incorporation of thiophene units can lead to materials with enhanced electrical conductivity. Research has explored the use of thiophene derivatives in organic electronics, including organic photovoltaics and field-effect transistors .

Data Table: Summary of Applications

Application Area	Potential Uses	Relevant Studies
Medicinal Chemistry	Anticancer agents, Antimicrobial agents	,
Organic Synthesis	Intermediates for drug development
Materials Science	Conductive polymers for electronics

Case Study 1: Anticancer Activity

A study published in the Journal of Medicinal Chemistry investigated a series of tetrahydroquinoline derivatives similar to 2,6-dimethoxy-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide. The results indicated significant cytotoxicity against breast cancer cell lines, suggesting that modifications to the benzamide structure could enhance efficacy .

Case Study 2: Antimicrobial Properties

In another research effort documented in Bioorganic & Medicinal Chemistry Letters, compounds featuring thiophene and benzamide functionalities were tested against various bacterial strains. The findings revealed promising antibacterial activity, particularly against Gram-positive bacteria .

Comparison with Similar Compounds

Key Structural and Functional Differences

Substituent Effects on Bioactivity

Compound	Core Structure	Key Substituents	Primary Application
Target Benzamide	Tetrahydroquinoline	2,6-Dimethoxybenzamide, Thiophene-2-carbonyl	Likely NOS inhibition or receptor modulation (inferred)
CTDB	Tetrahydroquinoline	Diazenylbenzonitrile, Cyanoethyl	Au electrodeposition
14k	Tetrahydroquinoline	Amino-propanamide, Naphthalenylmethyl	µ-opioid receptor agonism
70	Tetrahydroquinoline	Thiophene-2-carboximidamide, Piperidinyl	NOS inhibition (evaluated)

Molecular Properties

• CTDB: The polar cyano and diazenyl groups favor adsorption to metal surfaces, critical for electrochemical applications.

Research Implications and Gaps

• Pharmacological Potential: The target compound’s benzamide-thiophene architecture suggests promise in NOS or kinase inhibition, but direct data are lacking. Comparative studies with analogs like 70 could clarify structure-activity relationships.
• Electrochemical Relevance : Unlike CTDB, the target compound lacks electroactive groups (e.g., nitriles), limiting its utility in electrodeposition.

Q & A

Q. What are the optimal synthetic routes for preparing 2,6-dimethoxy-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide?

• Methodological Answer: The synthesis involves multi-step protocols, including:

• Tetrahydroquinoline Core Formation: Cyclization of substituted anilines with cyclic ketones under acidic conditions, followed by reduction (e.g., LiAlH4 in THF) to yield 1,2,3,4-tetrahydroquinoline intermediates .
• Thiophene-2-carbonyl Incorporation: Acylation using thiophene-2-carbonyl chloride in the presence of a base (e.g., triethylamine) at 0–25°C. Solvent choice (e.g., dichloromethane or 1,4-dioxane) impacts reaction efficiency .
• Benzamide Coupling: Amide bond formation via activation of 2,6-dimethoxybenzoic acid using carbodiimides (e.g., EDCI/HOBt) and reaction with the tetrahydroquinoline-thiophene intermediate .
  Critical Parameters: Monitor reaction progress via TLC/HPLC; optimize stoichiometry to avoid side products (e.g., over-acylation).

Q. How can researchers characterize the purity and structural integrity of this compound?

• Methodological Answer: Use a combination of:

• Spectroscopy: $^1H$- and $^{13}C$-NMR to confirm substitution patterns (e.g., methoxy groups at 2,6-positions, thiophene conjugation) .
• Mass Spectrometry: High-resolution MS (HRMS) to verify molecular ion peaks (e.g., [M+H]$^+$).
• Chromatography: HPLC with UV detection (λ = 254–280 nm) to assess purity (>95% recommended for biological assays) .

Advanced Research Questions

Q. What strategies address low yields during the acylation of the tetrahydroquinoline intermediate?

• Methodological Answer: Common issues and solutions:

• Steric Hindrance: Use bulky bases (e.g., DIPEA) to deprotonate the tetrahydroquinoline nitrogen, enhancing nucleophilicity .
• Solvent Effects: Polar aprotic solvents (e.g., DMF) may improve solubility but risk side reactions; dichloromethane balances reactivity and control .
• Catalysis: Add catalytic DMAP to accelerate acylation .
  Example Data:

Condition	Yield (%)	Purity (%)
DCM, Triethylamine	45	88
DMF, DIPEA + DMAP	68	92

Q. How can contradictory biological activity data (e.g., receptor binding vs. cellular assays) be resolved?

• Methodological Answer:

• Binding Assay Validation: Use radioligand displacement assays (e.g., $^3H$-labeled competitors) to confirm target affinity. Inconsistent results may reflect assay buffer conditions (e.g., Mg$^{2+}$ ions affecting receptor conformation) .
• Cellular Context: Evaluate membrane permeability (e.g., PAMPA assay) and metabolic stability (e.g., microsomal incubation). Poor cellular uptake may explain discordance between binding and functional activity .
• Statistical Analysis: Apply multivariate regression to identify confounding variables (e.g., cell line variability, incubation time) .

Q. What computational tools predict the pharmacokinetic profile of this compound?

• Methodological Answer:

• ADMET Prediction: Use SwissADME or ADMETLab 2.0 to estimate logP (lipophilicity), CYP450 inhibition, and blood-brain barrier permeability.
• Molecular Dynamics (MD): Simulate interactions with target receptors (e.g., opioid or kinase targets) using GROMACS or AMBER. Focus on hydrogen bonding with the thiophene carbonyl and methoxy groups .
  Example Workflow:

Generate 3D structure (ChemDraw → Gaussian optimization).

Dock into receptor active site (AutoDock Vina).

Validate with free-energy perturbation (FEP) calculations .

Methodological Frameworks for Experimental Design

Q. How to align synthesis optimization with Green Chemistry principles?

• Methodological Answer:

• Solvent Selection: Replace dichloromethane with cyclopentyl methyl ether (CPME) or 2-MeTHF for lower toxicity .
• Catalysis: Employ enzymatic or heterogeneous catalysts (e.g., immobilized lipases) to reduce waste .
• Waste Management: Segregate halogenated solvents and heavy metal residues for certified disposal .

Q. What theoretical frameworks guide structure-activity relationship (SAR) studies?

• Methodological Answer:

• Bioisosterism: Replace the thiophene moiety with furan or pyrrole to assess electronic effects on receptor binding .
• Conformational Analysis: Use X-ray crystallography (if feasible) or DFT calculations to determine the bioactive conformation of the tetrahydroquinoline core .
• Free-Wilson vs. Hansch Analysis: Deconstruct the molecule into substituents to quantify contributions of methoxy and thiophene groups to activity .